Cas no 1227580-89-3 (2-Hydroxy-3-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-Hydroxy-3-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1227580-89-3
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4689250
• Update Time: 2025-06-11

2-Hydroxy-3-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(trifluoromethyl)isonicotinaldehyde
• FCH1157859
• 2-Hydroxy-3-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C7H4F3NO2/c8-7(9,10)5-4(3-12)1-2-11-6(5)13/h1-3H,(H,11,13)
• InChI Key： GWVSSFVOTQDBGN-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=CC=1C=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 314
• Topological Polar Surface Area: 46.2

Additional information on 2-Hydroxy-3-(trifluoromethyl)isonicotinaldehyde

Introduction to 2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde (CAS No. 1227580-89-3)

2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde is a highly specialized organic compound with the CAS registry number 1227580-89-3. This compound belongs to the class of isonicotinaldehydes, which are derivatives of isonicotinic acid, a derivative of nicotinic acid. The presence of a trifluoromethyl group and a hydroxyl group in its structure makes it unique and highly functional. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of 2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde consists of a pyridine ring substituted with a hydroxyl group at the 2-position and a trifluoromethyl group at the 3-position. The aldehyde group is attached to the pyridine ring at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. The trifluoromethyl group, in particular, is known for its electron-withdrawing nature, which can enhance the reactivity of the compound in certain reactions.

Recent studies have highlighted the potential of 2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde as a building block for synthesizing bioactive molecules. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents. The hydroxyl group in the molecule can act as a site for further functionalization, enabling the creation of derivatives with enhanced biological activity. Additionally, the trifluoromethyl group can serve as a bioisostere for other functional groups, offering opportunities for drug design and optimization.

In terms of synthesis, 2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde can be prepared through various routes, including nucleophilic aromatic substitution and oxidation reactions. One common approach involves the oxidation of the corresponding alcohol using strong oxidizing agents like potassium permanganate or chromium-based reagents. The reaction conditions are typically optimized to ensure high yields and selectivity.

The compound has also found applications in materials science, particularly in the synthesis of advanced materials such as polymers and coordination compounds. For example, researchers have utilized 2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde as a ligand in metalloorganic frameworks (MOFs), where it plays a crucial role in determining the structure and properties of these materials. The ability of this compound to coordinate with metal ions makes it an attractive candidate for designing MOFs with specific functionalities.

Moreover, 2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde has shown promise in agrochemical applications. Studies have demonstrated that this compound can act as an effective herbicide or fungicide when incorporated into agricultural formulations. Its ability to inhibit key enzymes involved in plant growth or fungal metabolism makes it a valuable tool in crop protection.

In conclusion, 2-Hydroxy-3-(Trifluoromethyl)Isonicotinaldehyde (CAS No. 1227580-89-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.